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Compound of Interest

Compound Name: 2-Methylpiperazine-d6

Cat. No.: B577507 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a detailed safety profile based on available data for the

parent compound, 2-Methylpiperazine. Specific safety data for the deuterated analogue, 2-
Methylpiperazine-d6, is not extensively available. For safety, handling, and regulatory

purposes, it is standard practice to assume the toxicological and chemical properties of a

deuterated compound are identical to its non-deuterated parent. All information herein is

derived from Safety Data Sheets (SDS) for 2-Methylpiperazine.

Hazard Identification and Classification
2-Methylpiperazine is classified as a hazardous chemical. The Globally Harmonized System

(GHS) of Classification and Labelling of Chemicals provides the following classifications.[1][2]

Physical Hazards: Flammable Solid, Category 1 or 2.[1][2][3][4]

Health Hazards:

Acute Toxicity, Dermal: Category 4 ("Harmful in contact with skin").[3]

Skin Corrosion/Irritation: Category 1B or 2 ("Causes severe skin burns and eye damage"

or "Causes skin irritation").[1][2][3][4]

Serious Eye Damage/Eye Irritation: Category 1 or 2 ("Causes serious eye damage" or

"Causes serious eye irritation").[1][2][3][4]
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Specific Target Organ Toxicity – Single Exposure: Category 3, Respiratory System ("May

cause respiratory irritation").[1][4]

Signal Word: Danger[1][2][3]

Hazard Statements:

H228: Flammable solid.[1][3][4]

H312: Harmful in contact with skin.[3]

H314: Causes severe skin burns and eye damage.[2][3]

H315: Causes skin irritation.[1][3][4]

H318: Causes serious eye damage.[3]

H319: Causes serious eye irritation.[1][3][4]

H335: May cause respiratory irritation.[1][4]

Physical and Chemical Properties
The physical and chemical properties of 2-Methylpiperazine are summarized below. The

substance can exist as either a solid or a liquid at or near room temperature, depending on its

purity and ambient conditions.[5][6][7][8][9]
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Property Value Source(s)

Molecular Formula C₅H₁₂N₂ [3][4]

Molecular Weight 100.16 g/mol [3][4][5]

Appearance

White to light-yellow solid,

crystalline powder, or colorless

to light yellow liquid.[5][7][8][9]

[10]

Odor Ammonia-like or fishy.[5][7]

Melting Point

-6 °C (21 °F) to 63 °C (145.4

°F). Note: Wide range

reported.

[5][9]

Boiling Point
138 °C (280 °F) to 155 °C (311

°F) at 760 mmHg.
[5][9]

Density 0.903 g/cm³ [5]

Vapor Pressure
9 hPa (6.75 mmHg) at 20 °C

(68 °F).
[5]

Vapor Density 3.46 (Air = 1).[5]

Water Solubility Soluble.[2][5]

Stability

Stable under recommended

storage conditions.[5][10][11]

May be hygroscopic (absorbs

moisture from the air).[7]

Toxicological Information
Toxicological data is primarily derived from studies on the non-deuterated parent compound.

These values indicate that 2-Methylpiperazine is harmful if ingested or comes into contact with

skin and can be toxic if inhaled.[5]
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Parameter Value Species Source(s)

LD50 Oral 2030 mg/kg Rat [10]

LD50 Oral 1450 mg/kg Mouse [5]

LD50 Dermal 1345 mg/kg Rabbit [5]

LC50 Inhalation 2740 mg/m³ Mouse (2 h) [5]

LC50 Aquatic 1830 - 2740 mg/L
Fathead minnow (96

h)
[2]

Note on Experimental Protocols: The cited Safety Data Sheets provide the results of

toxicological testing but do not include detailed experimental methodologies. These tests are

typically conducted under standardized guidelines (e.g., OECD Test Guidelines).

Fire and Explosion Hazard Data
2-Methylpiperazine is a flammable solid that can burn fiercely.[10] Dusts may form an explosive

mixture with air, and vapors can be explosive when heated.[10]

Parameter Value Source(s)

Flash Point
42 °C (108 °F) to 88 °C (190

°F)
[5][6][11]

Autoignition Temperature 320 °C (608 °F) [5][6]

Lower Explosion Limit 1.2% - 4% by volume [5][6]

Upper Explosion Limit 9.9% - 14% by volume [5][6]

Suitable Extinguishing Media

Use water spray, alcohol-

resistant foam, dry chemical,

or carbon dioxide.[5][6]

Hazardous Combustion

Products

Carbon oxides (CO, CO₂) and

nitrogen oxides (NOx).[2][5][6]
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Handling, Storage, and Personal Protective
Equipment
Safe Handling

Handle only in a well-ventilated area or under a chemical fume hood.[1][5][10]

Avoid contact with skin, eyes, and clothing.[1][5][10] Do not breathe dust, fumes, or vapors.

[1][2]

Keep away from heat, sparks, open flames, and other ignition sources.[1][2][5] Use non-

sparking tools and explosion-proof equipment.[1][2]

Ground and bond containers and receiving equipment to prevent static discharge.[1][2]

Wash hands thoroughly after handling.[1][10] Do not eat, drink, or smoke in the work area.

[10]

Storage Conditions
Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][2]

Store locked up.[1]

Protect from heat, ignition sources, and moisture.[5][6]

Incompatible Materials: Avoid strong oxidizing agents, acids, acid chlorides, and acid

anhydrides.[2][5][6][10]

Personal Protective Equipment (PPE)
A risk assessment should always be conducted to determine the appropriate PPE for a specific

task. The following provides general guidance.
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Required Personal Protective Equipment

Eye/Face Protection

Safety glasses with side-shields (NIOSH or EN 166)

Skin Protection

Impervious chemical-resistant gloves
Protective clothing (lab coat)

Impervious clothing as needed

Respiratory Protection

Use NIOSH/MSHA approved respirator if
ventilation is inadequate or exposure

limits are exceeded (e.g., full-face
respirator with ABEK cartridges)

Handling 2-Methylpiperazine-d6

Click to download full resolution via product page

Caption: Required Personal Protective Equipment (PPE) for handling 2-Methylpiperazine-d6.

Emergency Procedures Workflow
In case of accidental exposure or release, immediate and appropriate action is critical.

First-Aid Measures
General Advice: Move out of the dangerous area and show this safety data sheet to the

attending physician. Immediate medical attention is required.[2][6]

Inhalation: Remove the victim to fresh air. If breathing is difficult, give oxygen. If not

breathing, provide artificial respiration and seek immediate medical attention.[1][2]

Skin Contact: Immediately take off all contaminated clothing. Wash the affected area with

soap and plenty of water for at least 15 minutes. Seek immediate medical attention as the

material can cause chemical burns.[1][2]

Eye Contact: Rinse cautiously with water for several minutes, holding the eyelids open.[1][2]

Remove contact lenses if present and easy to do. Continue rinsing for at least 15 minutes

and get immediate medical attention.[1][2]
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Ingestion: Do NOT induce vomiting.[2] Rinse mouth with water and call a physician

immediately.[2][11]

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area.[1] Avoid contact with the spilled

material and inhalation of dust or vapors.[1][6] Ensure adequate ventilation and remove all

sources of ignition.[1][2]

Environmental Precautions: Do not let the product enter drains or waterways.[2][5][6]

Containment and Cleanup: Use spark-proof tools and explosion-proof equipment.[1][2] For

solids, sweep up and shovel into suitable containers for disposal. For liquids, soak up with

inert absorbent material.[5]

Exposure Incident

Immediate First Aid Actions

Inhalation

Move to fresh air.
Provide oxygen or artificial respiration if needed.

Skin Contact

Remove contaminated clothing.
Wash with soap and water for 15+ min.

Eye Contact

Rinse with water for 15+ min.
Remove contact lenses if possible.

Ingestion

Do NOT induce vomiting.
Rinse mouth.

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: Logical workflow for first aid response following an exposure incident.

Disposal Considerations
Dispose of contents and containers in accordance with local, regional, and national hazardous

waste regulations.[1][2] Chemical waste generators must determine if a discarded chemical is

classified as hazardous waste.[2] Do not empty into drains.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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